Cas no 1807181-35-6 (Ethyl 3-cyano-5-formyl-2-methylbenzoate)
Ethyl 3-cyano-5-formyl-2-methylbenzoate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 3-cyano-5-formyl-2-methylbenzoate
-
- Inchi: 1S/C12H11NO3/c1-3-16-12(15)11-5-9(7-14)4-10(6-13)8(11)2/h4-5,7H,3H2,1-2H3
- InChI Key: WKMWAPBRFPVASP-UHFFFAOYSA-N
- SMILES: O(CC)C(C1C=C(C=O)C=C(C#N)C=1C)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 318
- XLogP3: 1.7
- Topological Polar Surface Area: 67.2
Ethyl 3-cyano-5-formyl-2-methylbenzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A010007936-250mg |
Ethyl 3-cyano-5-formyl-2-methylbenzoate |
1807181-35-6 | 97% | 250mg |
504.00 USD | 2021-07-06 | |
| Alichem | A010007936-500mg |
Ethyl 3-cyano-5-formyl-2-methylbenzoate |
1807181-35-6 | 97% | 500mg |
823.15 USD | 2021-07-06 | |
| Alichem | A010007936-1g |
Ethyl 3-cyano-5-formyl-2-methylbenzoate |
1807181-35-6 | 97% | 1g |
1,579.40 USD | 2021-07-06 |
Ethyl 3-cyano-5-formyl-2-methylbenzoate Related Literature
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
Additional information on Ethyl 3-cyano-5-formyl-2-methylbenzoate
Ethyl 3-cyano-5-formyl-2-methylbenzoate (CAS No. 1807181-35-6): A Key Intermediate in Modern Pharmaceutical Synthesis
Ethyl 3-cyano-5-formyl-2-methylbenzoate (CAS No. 1807181-35-6) is a versatile chemical compound that has garnered significant attention in the field of pharmaceutical synthesis. This compound, characterized by its unique structural framework, serves as a crucial intermediate in the development of various therapeutic agents. Its molecular structure, featuring a cyano group, a formyl group, and a methyl substituent on a benzoate backbone, makes it highly valuable for constructing complex pharmacophores.
The significance of Ethyl 3-cyano-5-formyl-2-methylbenzoate lies in its ability to undergo diverse chemical transformations, which are essential for the synthesis of bioactive molecules. The presence of the cyano group provides a site for nucleophilic addition reactions, while the formyl group allows for condensation reactions with alcohols or amines to form Schiff bases or other functional derivatives. Additionally, the methyl substituent enhances the lipophilicity of the compound, making it an attractive candidate for drug design.
In recent years, there has been a surge in research focused on developing novel therapeutic agents with improved efficacy and reduced side effects. Ethyl 3-cyano-5-formyl-2-methylbenzoate has emerged as a key building block in this endeavor. For instance, studies have demonstrated its utility in the synthesis of nonsteroidal anti-inflammatory drugs (NSAIDs) and kinase inhibitors. These compounds are critical in treating chronic inflammatory conditions and cancer, respectively.
One of the most compelling applications of Ethyl 3-cyano-5-formyl-2-methylbenzoate is in the development of small-molecule inhibitors targeting specific enzymatic pathways. Researchers have leveraged its structural features to design molecules that selectively inhibit enzymes involved in cancer progression. By modulating these pathways, such inhibitors can disrupt tumor growth and proliferation, offering promising avenues for oncological therapy.
The compound's role in drug discovery extends beyond oncology. It has been utilized in the synthesis of compounds with potential antimicrobial and anti-inflammatory properties. The cyano and formyl groups provide reactive sites that can be incorporated into structures designed to interact with bacterial enzymes or inflammatory mediators. This has led to the development of novel antibiotics and anti-inflammatory agents that hold promise for addressing antibiotic-resistant infections and chronic inflammatory diseases.
The synthesis of Ethyl 3-cyano-5-formyl-2-methylbenzoate itself is an intricate process that requires precise control over reaction conditions. Typically, it is prepared through multi-step organic transformations starting from readily available aromatic precursors. The introduction of the cyano group often involves cyanation reactions, while the formyl group is typically introduced via Vilsmeier-Haack formylation or oxidation of a methyl group. The final step involves esterification to yield the ethyl ester derivative.
The growing demand for high-purity intermediates has necessitated advancements in synthetic methodologies to ensure scalability and efficiency. Modern synthetic routes often incorporate green chemistry principles to minimize waste and reduce environmental impact. Catalytic processes and solvent-free reactions have been explored to enhance yield and purity while adhering to sustainable practices.
The chemical properties of Ethyl 3-cyano-5-formyl-2-methylbenzoate make it an excellent candidate for further functionalization through various chemical reactions. For example, palladium-catalyzed cross-coupling reactions can be employed to introduce aryl or vinyl groups at different positions on the benzene ring. These modifications can fine-tune the pharmacokinetic properties of derived compounds, enhancing their bioavailability and therapeutic efficacy.
In conclusion, Ethyl 3-cyano-5-formyl-2-methylbenzoate (CAS No. 1807181-35-6) is a pivotal intermediate in pharmaceutical synthesis, with applications spanning multiple therapeutic areas. Its unique structural features enable diverse chemical transformations, making it indispensable for developing novel therapeutic agents. As research continues to uncover new applications and synthetic methodologies, this compound will undoubtedly remain at the forefront of drug discovery efforts.
1807181-35-6 (Ethyl 3-cyano-5-formyl-2-methylbenzoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)